Cas no 854627-73-9 (4-bromo-3-methyl-5-nitrobenzonitrile)

• Product Name: 4-bromo-3-methyl-5-nitrobenzonitrile
• CAS No: 854627-73-9
• MF: C₈H₅BrN₂O₂
• MW: 241.041500806808
• CID: 1845780
• PubChem ID: 66524519
• Update Time: 2025-05-28

4-bromo-3-methyl-5-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-methyl-5-nitrobenzonitrile
• CTK2H5157
• 4-bromo-3-methyl-4-nitro-2-thiolene 1,1-dioxide
• 4-bromo-3-methyl-4-nitro-4,5-dihydrothiophene-1,1-dione
• 4-Brom-3-methyl-5-nitro-benzonitril
• Thiophene, 3-bromo-2,3-dihydro-4-methyl-3-nitro-, 1,1-dioxide
• 4-bromo-3-methyl-4-nitro-2-thiolene-1,1-dioxide
• AC1NCU6W
• 4-bromo-3-methyl-5-nitro-benzonitrile
• 854627-73-9
• DB-316358
• AKOS015967738
• SCHEMBL22636866
• AT34598
• 4-bromo-3-methyl-5-nitrobenzonitrile

• MDL： MFCD11040676
• Inchi： 1S/C8H5BrN2O2/c1-5-2-6(4-10)3-7(8(5)9)11(12)13/h2-3H,1H3
• InChI Key： WPMLWHKJFXJJKS-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(C#N)=CC=1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 239.95344g/mol
• Monoisotopic Mass: 239.95344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 69.6Ų